Cas no 5469-97-6 (4-methyl-N-{(1E,2Z)-2-[(4-methylphenyl)imino]-2-phenylethylidene}aniline)

4-methyl-N-{(1E,2Z)-2-[(4-methylphenyl)imino]-2-phenylethylidene}aniline structure
5469-97-6 structure
Product Name:4-methyl-N-{(1E,2Z)-2-[(4-methylphenyl)imino]-2-phenylethylidene}aniline
CAS No:5469-97-6
MF:C22H20N2
MW:312.407605171204
CID:942603
Update Time:2024-06-13

4-methyl-N-{(1E,2Z)-2-[(4-methylphenyl)imino]-2-phenylethylidene}aniline Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-{(1E,2Z)-2-[(4-methylphenyl)imino]-2-phenylethylidene}aniline
    • AC1L98XG; 76430-86-9; phenyl-glyoxal-bis-p-tolylimine; Phenylglyoxal-bis-guanylhydrazon; CTK2G0633; Hydrazinecarboximidamide, 2,2'-(1-phenyl-1,2-ethanediylidene)bis-;
    • Benzenamine, N,N'-(1-phenyl-1,2-ethanediylidene)bis[4-methyl- (9CI)
    • Inchi: 1S/C22H20N2/c1-17-8-12-20(13-9-17)23-16-22(19-6-4-3-5-7-19)24-21-14-10-18(2)11-15-21/h3-16H,1-2H3
    • InChI Key: PBHQLTLKJIJGFY-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C=NC1C=CC(=CC=1)C)=NC1C=CC(=CC=1)C

Computed Properties

  • Exact Mass: 312.1628
  • Monoisotopic Mass: 312.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.01
  • Boiling Point: 479.6°C at 760 mmHg
  • Flash Point: 236.7°C
  • Refractive Index: 1.574
  • PSA: 24.72
  • LogP: 5.82670
  • pka: 1.44±0.50(Predicted)
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